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Compound of Interest

Compound Name: TMI-1

Cat. No.: B15612875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of TMI-1, a potent ADAM-17 (TACE) and matrix

metalloproteinase (MMP) inhibitor. Adherence to these guidelines is critical to ensure personal

safety and maintain a secure laboratory environment.

Compound Identification and Hazard Overview
Chemical Name: (3S)-4-[[4-(2-Butyn-1-yloxy)phenyl]sulfonyl]-N-hydroxy-2,2-dimethyl-3-

thiomorpholinecarboxamide

Synonyms: WAY-171318[1]

CAS Number: 287403-39-8[1]

Mechanism of Action: TMI-1 is a dual inhibitor of ADAM-17 (also known as TNF-α converting

enzyme or TACE) and several MMPs, including MMP-1, -2, -7, -9, -13, and -14. It functions

by chelating the zinc ion within the catalytic domain of these enzymes via its hydroxamate

moiety, thereby blocking their proteolytic activity.[2] This inhibition prevents the shedding of

cell surface proteins, most notably the release of soluble tumor necrosis factor-alpha (TNF-

α), and can induce apoptosis in cancer cells.[1][2][3]
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While a specific Safety Data Sheet (SDS) with comprehensive hazard information for TMI-1 is

not readily available, a structurally related thiomorpholinecarboxamide derivative is classified

as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation. Therefore,

it is prudent to handle TMI-1 with a high degree of caution, assuming it possesses similar

hazardous properties.

Personal Protective Equipment (PPE)
Due to the lack of specific quantitative data for TMI-1, the following PPE recommendations are

based on best practices for handling potent, powdered research chemicals and the hazard

profile of structurally similar compounds.
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PPE Category Specification Purpose

Eye Protection

Chemical splash goggles or

safety glasses with side

shields meeting ANSI Z87.1

standards. A face shield is

recommended when handling

larger quantities or if there is a

significant splash risk.

To protect eyes from splashes

and airborne particles.

Hand Protection

Disposable nitrile gloves. It is

recommended to double-glove.

Gloves should be inspected

before use and changed

immediately upon

contamination or after a

maximum of two hours of use.

To prevent skin contact with

the chemical.

Body Protection

A long-sleeved laboratory coat,

fully buttoned. Consider a

disposable gown for added

protection when handling

larger quantities.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-certified N95 or

higher-rated respirator should

be used when handling the

compound as a powder

outside of a certified chemical

fume hood to prevent

inhalation of airborne particles.

To prevent inhalation of the

chemical.

Footwear

Closed-toe and closed-heel

shoes that completely cover

the foot.

To protect feet from spills.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.
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Preparation:

Work Area: All handling of powdered TMI-1 should be conducted within a certified chemical

fume hood to minimize inhalation exposure. The work area should be clean, uncluttered, and

equipped with an emergency eyewash station and safety shower.

PPE: Before handling, don all required PPE as specified in the table above.

Spill Kit: Ensure a chemical spill kit appropriate for powdered substances is readily

accessible.

Handling:

Weighing: Weigh the powdered compound carefully on a tared weigh boat within the fume

hood. Avoid creating dust.

Solubilization: If preparing a stock solution (e.g., in DMSO), add the solvent slowly to the

vessel containing the TMI-1 powder to avoid splashing. Cap and vortex or sonicate to ensure

complete dissolution.

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling TMI-1, even if gloves were worn.

Cleanup:

Decontamination: Wipe down the work surface and any contaminated equipment with an

appropriate solvent (e.g., 70% ethanol) and then with soap and water.

Waste Disposal: Dispose of all contaminated materials, including gloves, weigh boats, and

pipette tips, in a designated hazardous chemical waste container.

Disposal Plan
Dispose of TMI-1 and any contaminated materials in accordance with all local, state, and

federal regulations.
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Unused Compound: Unused or expired TMI-1 should be disposed of as hazardous chemical

waste. Do not dispose of it down the drain or in the regular trash.

Contaminated Materials: All disposable items that have come into contact with TMI-1, such

as gloves, weigh boats, paper towels, and pipette tips, must be collected in a clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing TMI-1 should be collected in a designated, sealed, and

clearly labeled hazardous liquid waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste stream management and disposal procedures.

Experimental Protocols and Visualizations
Experimental Protocol: Cell Viability Assay
The following is a general methodology for assessing the effect of TMI-1 on cell viability, based

on cited research.[2]

Cell Seeding: Plate cells (e.g., SUM149 breast cancer cells) in a 96-well plate at a

predetermined density and allow them to adhere overnight.

Compound Preparation: Prepare a stock solution of TMI-1 in a suitable solvent, such as

DMSO. Create a serial dilution of TMI-1 in cell culture medium to achieve the desired final

concentrations.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of TMI-1. Include a vehicle control (medium with

DMSO) and an untreated control.

Incubation: Incubate the cells for a specified period (e.g., 5 days).

Viability Assessment: Assess cell viability using a suitable assay, such as the AlamarBlue™

(resazurin) assay. Add the reagent to each well and incubate for the recommended time.

Measurement: Measure the fluorescence or absorbance at the appropriate wavelength using

a plate reader.
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Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of TMI-1 and a typical experimental

workflow for its evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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